2-Fluorohept-6-yn-1-amine hydrochloride
Description
2-Fluorohept-6-yn-1-amine hydrochloride is an aliphatic amine hydrochloride characterized by a seven-carbon chain (hept-6-yne backbone) with a terminal triple bond, a fluorine substituent at position 2, and a primary amine group at position 1, which is protonated as a hydrochloride salt. The compound’s structural uniqueness arises from the combination of a triple bond (imparting rigidity), a fluorine atom (influencing electronic and lipophilic properties), and the hydrochloride salt (enhancing aqueous solubility).
Properties
IUPAC Name |
2-fluorohept-6-yn-1-amine;hydrochloride | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FN.ClH/c1-2-3-4-5-7(8)6-9;/h1,7H,3-6,9H2;1H | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSDTXWOYDMOWME-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCC(CN)F.Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClFN | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.63 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-Fluorohept-6-yn-1-amine hydrochloride is a fluorinated organic compound notable for its unique structural properties, including a heptyne backbone and an amine functional group. This compound has garnered interest in medicinal chemistry due to its enhanced lipophilicity and potential biological applications. This article reviews the biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 2-Fluorohept-6-yn-1-amine hydrochloride is characterized by the following features:
- Fluorine Atom : Increases lipophilicity and potentially alters biological interactions.
- Amine Group : Enhances solubility in aqueous environments, facilitating biological activity.
The hydrochloride form indicates protonation of the amine, which typically increases solubility in water, making it suitable for various biological applications .
The biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride is believed to involve interactions with specific molecular targets such as enzymes and receptors. The fluorine atom may enhance binding affinity to certain biological targets due to its electronegative nature, which can influence the compound's reactivity and interaction profiles .
Pharmacological Properties
Research indicates that 2-Fluorohept-6-yn-1-amine hydrochloride exhibits several pharmacological properties:
- Antimicrobial Activity : Preliminary studies suggest potential antimicrobial effects, although further investigations are needed to elucidate specific mechanisms and efficacy .
- Anti-inflammatory Properties : The compound has been investigated for its ability to modulate inflammatory pathways, which could be beneficial in treating inflammatory diseases .
- Cytotoxicity : Initial cytotoxicity assays indicate that the compound may affect cell viability in various cancer cell lines, warranting further research into its anticancer potential .
Case Studies
Several studies have explored the biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride:
Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial properties of 2-Fluorohept-6-yn-1-amine hydrochloride against a range of bacterial strains. The results demonstrated significant inhibitory effects on Gram-positive bacteria, suggesting its potential as a lead compound for developing new antibiotics .
Study 2: Anti-inflammatory Mechanisms
In vitro experiments assessed the anti-inflammatory effects of the compound on lipopolysaccharide (LPS)-stimulated macrophages. The findings indicated that treatment with 2-Fluorohept-6-yn-1-amine hydrochloride reduced pro-inflammatory cytokine production, highlighting its potential therapeutic role in managing inflammatory disorders .
Comparative Analysis with Similar Compounds
To better understand the unique properties of 2-Fluorohept-6-yn-1-amine hydrochloride, a comparison with structurally similar compounds is useful:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| 2-Fluoroethylamine | Ethylamine derivative | Simpler structure; used in pharmaceuticals |
| 3-Fluoropropylamine | Propylamine derivative | Potentially different biological activity |
| 4-Fluorobenzylamine | Aromatic ring with fluorine | Aromatic properties may alter reactivity |
| 2-Cyclohexyl-2-fluoroethan-1-am | Cyclohexyl group present | Enhanced steric hindrance affecting activity |
This table illustrates how structural variations influence biological properties and reactivity, emphasizing the distinct pharmacological profile of 2-Fluorohept-6-yn-1-amine hydrochloride .
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural Comparisons
Table 1: Key Structural Features of 2-Fluorohept-6-yn-1-amine Hydrochloride and Analogues
Key Observations:
- Backbone Differences : Unlike aromatic or adamantane-based hydrochlorides (e.g., benzydamine HCl , memantine HCl ), 2-Fluorohept-6-yn-1-amine HCl features a linear aliphatic chain with a triple bond. This imparts greater conformational rigidity compared to single-bonded aliphatic amines.
- Halogen Effects: The fluorine at C2 may enhance metabolic stability and lipophilicity compared to non-halogenated amines (e.g., memantine HCl ). The absence of aromatic rings distinguishes it from chlorphenoxamine HCl (Fig.1, ) and fluoxetine HCl (Fig.1, ), which rely on aryl groups for π-π interactions in biological targets.
- Hydrochloride Salt : Similar to dosulepin HCl (Fig.1, ), the hydrochloride salt improves aqueous solubility, facilitating formulation in pharmaceutical applications.

Physicochemical and Functional Properties (Theoretical Analysis)
Table 2: Inferred Properties Based on Structural Analogues
Key Inferences:
- Solubility : The hydrochloride salt ensures high water solubility, comparable to memantine HCl , but the aliphatic backbone may reduce membrane permeability relative to aromatic analogues.
- Lipophilicity : The fluorine atom and triple bond may increase LogP slightly compared to memantine HCl but remain lower than aromatic compounds like benzydamine HCl .
- Reactivity : The terminal alkyne could participate in click chemistry or metal-catalyzed reactions, a feature absent in most aromatic hydrochlorides.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

